Cas no 2228677-30-1 (1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid
• CAS No: 2228677-30-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6249916
• PubChem ID: 165833055
• Update Time: 2025-05-20

1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid
• EN300-1749449
• 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid
• 2228677-30-1

• Inchi： 1S/C11H10N2O2/c14-10(15)11(4-5-11)8-7-12-13-6-2-1-3-9(8)13/h1-3,6-7H,4-5H2,(H,14,15)
• InChI Key： LQRRXUXDOLBRIB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN3C=CC=CC3=2)CC1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-{pyrazolo1,5-apyridin-3-yl}cyclopropane-1-carboxylic acid

Research Brief on 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS: 2228677-30-1): Recent Advances and Applications

1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS: 2228677-30-1) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]pyridine scaffold fused with a cyclopropane carboxylic acid moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and receptors implicated in disease pathways.

The synthesis of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid involves a multi-step process that includes the construction of the pyrazolo[1,5-a]pyridine core followed by the introduction of the cyclopropane carboxylic acid group. Advances in catalytic methods and green chemistry have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its derivatives to enhance its pharmacokinetic properties and target specificity.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's efficacy as a modulator of key signaling pathways. For instance, it has shown inhibitory effects on certain kinases and G-protein-coupled receptors (GPCRs), which are critical in cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have identified specific functional groups that contribute to its binding affinity and selectivity, providing a foundation for the development of next-generation therapeutics.

One of the most notable applications of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid is in the field of oncology. Preclinical trials have demonstrated its ability to inhibit tumor growth and metastasis in various cancer models, including breast and lung cancer. The compound's mechanism of action involves the disruption of cellular proliferation and induction of apoptosis, making it a promising candidate for combination therapies with existing chemotherapeutic agents.

Beyond oncology, this compound has also been investigated for its potential in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate neuroinflammatory responses has been a key focus of recent research. Preliminary data suggest that it may offer neuroprotective effects by reducing oxidative stress and inhibiting the activation of microglia, which are implicated in diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academia and industry are essential to accelerate its development and bring it closer to clinical trials.

In conclusion, 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS: 2228677-30-1) represents a versatile and potent scaffold with broad therapeutic potential. Continued research into its synthesis, mechanism of action, and applications will undoubtedly contribute to the advancement of chemical biology and drug discovery. This research brief underscores the importance of interdisciplinary collaboration and innovation in unlocking the full potential of this compound for human health.